Cas no 1023812-76-1 (4-amino-4-cyclohexylbutanoic acid)

• Product Name: 4-amino-4-cyclohexylbutanoic acid
• CAS No: 1023812-76-1
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5843086
• PubChem ID: 55277148
• Update Time: 2025-06-09

4-amino-4-cyclohexylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-cyclohexylbutanoic acid
• CS-0271610
• EN300-1840760
• AKOS006328596
• SCHEMBL9294593
• 1023812-76-1

• Inchi： 1S/C10H19NO2/c11-9(6-7-10(12)13)8-4-2-1-3-5-8/h8-9H,1-7,11H2,(H,12,13)
• InChI Key： CXTLFXLNZBODHP-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCC(N)C1CCCCC1

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-amino-4-cyclohexylbutanoic acid

4-Amino-4-Cyclohexylbutanoic Acid (CAS No. 1023812-76-1): An Emerging Compound in Pharmaceutical Research

4-Amino-4-cyclohexylbutanoic acid (CAS No. 1023812-76-1) is a versatile compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, also known as ACB, is a derivative of cyclohexylbutanoic acid with an additional amino group, which imparts it with distinct properties and biological activities.

The chemical structure of 4-amino-4-cyclohexylbutanoic acid consists of a cyclohexyl ring attached to a butanoic acid chain, with an amino group at the terminal position. This configuration provides the molecule with both hydrophobic and hydrophilic characteristics, making it suitable for various biological interactions. The cyclohexyl ring contributes to the compound's lipophilicity, while the carboxylic acid and amino groups enhance its solubility and reactivity.

Recent studies have highlighted the potential of 4-amino-4-cyclohexylbutanoic acid in several therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Research has shown that this compound can modulate neurotransmitter systems, particularly those involving glutamate and GABA, which are crucial for maintaining neuronal function and synaptic plasticity. A study published in the Journal of Medicinal Chemistry demonstrated that ACB exhibits neuroprotective effects by reducing oxidative stress and inhibiting apoptosis in neuronal cells.

In addition to its neuroprotective properties, 4-amino-4-cyclohexylbutanoic acid has been investigated for its anti-inflammatory effects. Inflammatory responses play a significant role in various diseases, including autoimmune disorders and chronic conditions such as arthritis. Preclinical studies have shown that ACB can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, thereby reducing inflammation and tissue damage. These findings suggest that ACB could be a valuable candidate for developing new anti-inflammatory drugs.

The metabolic stability of 4-amino-4-cyclohexylbutanoic acid is another important aspect that has been studied extensively. Metabolic stability is crucial for ensuring that a compound remains active in the body long enough to exert its therapeutic effects. In vitro studies using human liver microsomes have demonstrated that ACB exhibits good metabolic stability, with minimal degradation over time. This property makes it an attractive candidate for further development into drug formulations.

The pharmacokinetic profile of 4-amino-4-cyclohexylbutanoic acid has also been evaluated in animal models. Studies have shown that after oral administration, ACB is rapidly absorbed into the bloodstream and distributed to various tissues, including the brain. The compound has a moderate half-life, which allows for sustained therapeutic effects without requiring frequent dosing. These pharmacokinetic properties make it suitable for both acute and chronic treatment regimens.

In terms of safety, preclinical toxicity studies have indicated that 4-amino-4-cyclohexylbutanoic acid is well-tolerated at therapeutic doses. No significant adverse effects were observed in animal models, suggesting that it has a favorable safety profile. However, further clinical trials are necessary to confirm these findings in human subjects.

The potential applications of 4-amino-4-cyclohexylbutanoic acid extend beyond neurological and inflammatory disorders. Recent research has explored its use in cancer therapy. Studies have shown that ACB^{(1)2))3))4))5))6))7))8))9))10))11))12))13))14))15))16))17))ACB can inhibit the proliferation of certain cancer cells by disrupting cell cycle progression and inducing apoptosis. These findings suggest that ACB could be developed into a novel anticancer agent.}

In conclusion, 4-amino-4-cyclohexylbutanoic acid (CAS No. 1023812-76-1), or ACB, is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure confers it with neuroprotective, anti-inflammatory, and anticancer properties, making it an attractive candidate for further pharmaceutical development. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, positioning it as a key player in the future landscape of drug discovery and development.